4-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C17H16ClN3O4/c1-24-15-3-2-10(18)6-13(15)17(23)21-8-12(9-21)25-11-4-5-20-14(7-11)16(19)22/h2-7,12H,8-9H2,1H3,(H2,19,22)
• InChI Key: VMZYBGFFTDFLMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CC(C2)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C17H16ClN3O4
• Molecular Weight: 361.8 g/mol

Description

The compound “4-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide” is a complex organic molecule that contains several functional groups. It has a pyridine ring, an azetidine ring (a type of four-membered ring with nitrogen), a carboxamide group, and a methoxy group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and azetidine rings would give the molecule a certain rigidity. The electron-withdrawing effect of the carboxamide group might influence the reactivity of the molecule.

Chemical Reactions Analysis

The types of chemical reactions that this compound could undergo would depend on its functional groups. For example, the carboxamide group could potentially be hydrolyzed to form a carboxylic acid and an amine. The chloro group might be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group might make the compound somewhat soluble in water.

Scientific Research Applications

Anticancer Activity

Indole derivatives, including our compound of interest, have gained attention due to their potential as anticancer agents. Researchers have explored their effects on cancer cell lines, aiming to inhibit proliferation and induce apoptosis. .

Antimicrobial Properties

Indole-based compounds often exhibit antimicrobial activity. Our compound could be evaluated against bacterial strains, fungi, and other pathogens. .

Neuroprotective Effects

Indoles have been linked to neuroprotection and modulation of neurotransmitter systems. .

Anti-inflammatory Potential

Inflammation plays a crucial role in various diseases. Researchers have explored indole derivatives as anti-inflammatory agents. .

Gastrointestinal Disorders

Indoles are associated with gastrointestinal health. .

Drug Delivery Systems

Indole-based compounds can serve as scaffolds for drug delivery. Researchers have explored their use in targeted therapies, prodrugs, and nanocarriers. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes

Mode of Action

It’s known that the interaction of a compound with its targets often leads to changes in the target’s function, which can result in therapeutic effects

Biochemical Pathways

The impact on biochemical pathways generally involves the alteration of the activity of enzymes or receptors, leading to changes in the production or activity of downstream molecules

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which is the proportion of the drug that enters the circulation and is able to have an active effect

Result of Action

The effects generally involve changes in cellular function or signaling, which can lead to therapeutic effects

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or industry. Further studies could also investigate its properties in more detail.